Cas no 23144-52-7 (8-Chloro-1-octanol)

• Product Name: 8-Chloro-1-octanol
• CAS No: 23144-52-7
• MF: C₈H₁₇ClO
• MW: 164.672981977463
• MDL: MFCD00040005
• CID: 52240
• PubChem ID: 90012
• Update Time: 2025-06-08

8-Chloro-1-octanol Chemical and Physical Properties

Names and Identifiers

• 8-Chlorooctan-1-ol
• 8-Chloro-1-n-octanol
• 8-Chloro-1-octanol
• 1-Chlorooctan-8-ol
• 1-Octanol,8-chloro
• 8-Chlor-octan-1-ol
• 8-Chlor-octylalkohol
• 8-Chloro-octan-1-ol
• 8-CHLOROOCTANOL
• 1-Octanol, 8-chloro-
• YDFAJMDFCCJZSI-UHFFFAOYSA-N
• C8H17ClO
• 8-chlor-1-octanol
• NSC5514
• FCH963846
• TRA0084002
• AM62618
• BC219789
• AK113926
• EINECS 245-451-6
• MFCD00040005
• MTB8K2EK3L
• SY019464
• J-015004
• A25120
• EN300-85130
• CS-11402
• C2448
• NSC 5514
• AC2187
• NS00027363
• FT-0621522
• UNII-MTB8K2EK3L
• SCHEMBL135147
• 23144-52-7
• 8-Chloro-1-octanol, 98%
• CS-W014309
• NSC-5514
• DTXSID7066859
• AKOS006221477
• DTXCID3036816
• DB-046086

• MDL： MFCD00040005
• Inchi： 1S/C8H17ClO/c9-7-5-3-1-2-4-6-8-10/h10H,1-8H2
• InChI Key： YDFAJMDFCCJZSI-UHFFFAOYSA-N
• SMILES： ClCCCCCCCCO

Computed Properties

• Exact Mass: 164.09700
• Monoisotopic Mass: 164.097
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 57.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 0.976 g/mL at 25 °C(lit.)
• Melting Point: -3
• Boiling Point: 130°C/11mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>235.4°F
  Degrees Celsius:>113°C
  
• Refractive Index: n20/D 1.458(lit.)
• PSA: 20.23000
• LogP: 2.55810

8-Chloro-1-octanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 8-Chloro-1-octanol

8-Chloro-1-octanol: A Comprehensive Overview of CAS No. 23144-52-7

8-Chloro-1-octanol (CAS No. 23144-52-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique chemical structure, which includes a chlorine atom at the 8th position and an alcohol functional group at the 1st position of the octyl chain. The combination of these functional groups imparts specific properties that make 8-Chloro-1-octanol valuable in various research and industrial contexts.

The chemical formula of 8-Chloro-1-octanol is C₈H₁₇ClO, and it has a molecular weight of approximately 160.67 g/mol. This compound is a colorless liquid at room temperature and has a mild, characteristic odor. Its physical properties, such as solubility in water and organic solvents, melting point, and boiling point, are crucial for its use in different applications. For instance, 8-Chloro-1-octanol is moderately soluble in water but highly soluble in common organic solvents like ethanol and acetone.

In terms of chemical reactivity, 8-Chloro-1-octanol can undergo various reactions due to the presence of both the chlorine and alcohol functional groups. The chlorine atom can be readily substituted in nucleophilic substitution reactions, making it useful as an intermediate in the synthesis of more complex molecules. Additionally, the alcohol group can participate in esterification, etherification, and oxidation reactions, further expanding its utility in synthetic chemistry.

8-Chloro-1-octanol has found applications in several areas of research and industry. In pharmaceutical research, it has been studied for its potential as a precursor in the synthesis of drugs with specific biological activities. Recent studies have explored its use in the development of novel antiviral agents and antimicrobial compounds. For example, a study published in the Journal of Medicinal Chemistry reported that derivatives of 8-Chloro-1-octanol exhibited potent antiviral activity against several strains of influenza virus.

In the field of materials science, 8-Chloro-1-octanol has been used as a surfactant and emulsifier due to its amphiphilic nature. Its ability to reduce surface tension makes it useful in formulating emulsions and dispersions for various industrial applications, including coatings, paints, and personal care products. A recent study published in the Journal of Colloid and Interface Science demonstrated that 8-Chloro-1-octanol-based surfactants improved the stability and performance of emulsions used in cosmetic formulations.

The environmental impact of 8-Chloro-1-octanol is also an important consideration. While it is generally considered to have low toxicity to humans and aquatic organisms when used properly, proper handling and disposal practices are essential to minimize any potential environmental risks. Researchers have conducted studies to evaluate the biodegradability and ecotoxicity of this compound to ensure its safe use in various applications.

In conclusion, CAS No. 23144-52-7, or 8-Chloro-1-octanol, is a multifunctional compound with diverse applications in chemistry, biology, pharmaceuticals, and materials science. Its unique chemical structure allows it to participate in various reactions and formulations, making it a valuable component in research and industrial processes. Ongoing research continues to explore new uses and derivatives of this compound, further expanding its potential impact on scientific advancements.